Cas no 913642-39-4 (Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate)

• Product Name: Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate
• CAS No: 913642-39-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 2117281
• Update Time: 2025-11-01

Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate
• KCTVOLJZORBLPX-UHFFFAOYSA-N
• tert-butyl (2-cyclohexyl-2-hydroxyethyl)carbamate
• Cyclohexaneethanol,b-amino-,hydrochloride(1:1),(bs)-
• 1,1-dimethylethyl (2-cyclohexyl-2-hydroxyethyl)carbamate
• (2-Hydroxy-2-cyclohexylethyl)carbamic acid tert-butyl ester
• Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate

• Inchi： 1S/C13H25NO3/c1-13(2,3)17-12(16)14-9-11(15)10-7-5-4-6-8-10/h10-11,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： KCTVOLJZORBLPX-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OC(C)(C)C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Topological Polar Surface Area: 58.6

Additional information on Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate

Tert-Butyl 2-Cyclohexyl-2-Hydroxyethylcarbamate (CAS No. 913642-39-4): An Overview

Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate (CAS No. 913642-39-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected cyclohexylglycinol, is a valuable intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the tert-butyl carbamate protecting group and the cyclohexyl moiety, make it an attractive starting material for the development of novel therapeutic agents.

The chemical structure of Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate consists of a tert-butyl carbamate group attached to a 2-cyclohexyl-2-hydroxyethylamine backbone. The tert-butyl carbamate (Boc) group is a widely used protecting group in organic synthesis, known for its stability under mild acidic conditions and its ease of removal under acidic or catalytic conditions. This makes it an ideal choice for protecting amino groups during multistep synthetic processes, ensuring that the amino functionality remains intact until the final stages of synthesis.

The cyclohexyl moiety in Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate adds significant steric bulk and hydrophobicity to the molecule, which can influence its biological properties and interactions with target proteins. This structural feature is particularly important in the design of drugs that require specific binding affinities and selectivities. Recent studies have shown that compounds containing cyclohexyl groups can exhibit enhanced pharmacokinetic properties, such as improved solubility and reduced metabolic degradation, making them attractive candidates for drug development.

In the context of medicinal chemistry, Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate has been utilized as a key intermediate in the synthesis of various bioactive molecules. For example, it has been employed in the preparation of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and pharmacological properties. Peptidomimetics have found applications in the treatment of a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate is in the development of inhibitors for protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes and are increasingly recognized as important therapeutic targets. However, designing small molecules that can effectively disrupt PPIs is challenging due to the large and often flat interaction surfaces involved. The cyclohexyl moiety in Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate can provide the necessary steric bulk to engage these interaction surfaces, making it a valuable building block for PPI inhibitors.

Recent advances in computational methods and high-throughput screening technologies have facilitated the identification of novel compounds derived from Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate. These methods have enabled researchers to rapidly screen large libraries of compounds for their ability to bind to specific protein targets and modulate their activity. For instance, virtual screening studies have identified several derivatives of Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate that show promising inhibitory activity against key enzymes involved in cancer progression.

In addition to its applications in drug discovery, Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate has also been explored for its potential use in materials science. The presence of both hydrophilic and hydrophobic functionalities in its structure makes it suitable for the design of amphiphilic molecules that can self-assemble into various nanostructures. These nanostructures have potential applications in drug delivery systems, where they can enhance the solubility and bioavailability of poorly soluble drugs.

The synthesis of Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate typically involves several steps, including the protection of an amino group with a tert-butyl carbamate group and subsequent functionalization to introduce the cyclohexyl moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of tert-butyloxycarbonyl chloride with an appropriate amine followed by alkylation with a cyclohexane derivative.

In conclusion, Tert-butyl 2-cyclohexyl-2-hydroxyethylcarbamate (CAS No. 913642-39-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern drug discovery efforts.